Cas no 1247659-80-8 (2-(2-Azidoethoxy)propane)

• Product Name: 2-(2-Azidoethoxy)propane
• CAS No: 1247659-80-8
• MF: C₅H₁₁N₃O
• MW: 129.160340547562
• CID: 5790539
• PubChem ID: 59188300
• Update Time: 2025-06-09

2-(2-Azidoethoxy)propane Chemical and Physical Properties

Names and Identifiers

• AKOS010746252
• EN300-1856447
• 1247659-80-8
• 2-(2-azidoethoxy)propane
• 2-(2-Azidoethoxy)propane

• Inchi： 1S/C5H11N3O/c1-5(2)9-4-3-7-8-6/h5H,3-4H2,1-2H3
• InChI Key： OPIDYHYFOBUDKT-UHFFFAOYSA-N
• SMILES： O(CCN=[N+]=[N-])C(C)C

Computed Properties

• Exact Mass: 129.090211983g/mol
• Monoisotopic Mass: 129.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 23.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Azo imides

Additional information on 2-(2-Azidoethoxy)propane

Recent Advances in the Application of 2-(2-Azidoethoxy)propane (CAS: 1247659-80-8) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-Azidoethoxy)propane (CAS: 1247659-80-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in bioconjugation, drug delivery, and materials science. This research brief synthesizes the latest findings on this compound, highlighting its unique properties, synthetic utility, and potential therapeutic applications. Recent studies have demonstrated its efficacy as a linker molecule in antibody-drug conjugates (ADCs) and as a precursor for bioorthogonal chemistry, enabling targeted drug delivery and real-time imaging in complex biological systems.

One of the most notable advancements involves the use of 2-(2-Azidoethoxy)propane in click chemistry reactions, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC). Researchers have successfully employed this compound to functionalize biomolecules, such as proteins and nucleic acids, with high specificity and efficiency. A 2023 study published in Journal of Medicinal Chemistry reported its application in the synthesis of novel glycoconjugates, which exhibited enhanced stability and bioavailability compared to traditional formulations. The azido group in 2-(2-Azidoethoxy)propane serves as a critical handle for subsequent modifications, making it indispensable for modular drug design.

In addition to its role in bioconjugation, 2-(2-Azidoethoxy)propane has shown promise in the development of stimuli-responsive drug delivery systems. A recent preprint on bioRxiv detailed its incorporation into polymeric nanoparticles that release payloads selectively in response to tumor microenvironment cues (e.g., pH or redox gradients). The compound's ability to form stable yet cleavable linkages under physiological conditions addresses longstanding challenges in controlled release formulations. Furthermore, its compatibility with industrial-scale synthesis (as evidenced by patents filed by major pharmaceutical companies in 2024) suggests imminent translation into clinical-stage therapeutics.

Safety profiling remains an active area of investigation. While acute toxicity studies in rodent models indicate favorable tolerability (LD50 >500 mg/kg), ongoing research is evaluating potential off-target effects of azido-containing metabolites. Computational models predict minimal interference with endogenous biochemical pathways, but experimental validation using proteomics approaches is underway. These studies will be critical for regulatory approval of therapies incorporating 2-(2-Azidoethoxy)propane-based technologies.

The convergence of synthetic chemistry and biomedical applications positions 2-(2-Azidoethoxy)propane as a cornerstone of next-generation therapeutic strategies. Future directions include exploration of its use in RNA therapeutics (e.g., siRNA conjugates) and as a building block for degradable biomaterials. With six clinical trials currently investigating related azido-compounds (per ClinicalTrials.gov data), the trajectory for this chemical space appears highly promising for addressing unmet medical needs in oncology, infectious diseases, and regenerative medicine.